Cas no 847783-66-8 (4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 847783-66-8
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 3108349
• PubChem ID: 4962621
• Update Time: 2025-05-20

4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol
• AKOS034680539
• 847783-66-8
• 4-cyclopropyl-3-(1H-indol-3-yl)-1H-1,2,4-triazole-5-thione
• EN300-13742
• 4-cyclopropyl-5-(1H-indol-3-yl)-2H-1,2,4-triazole-3-thione
• Z90667243
• G36416

• Inchi： 1S/C13H12N4S/c18-13-16-15-12(17(13)8-5-6-8)10-7-14-11-4-2-1-3-9(10)11/h1-4,7-8,14H,5-6H2,(H,16,18)
• InChI Key： ZHELPWYYTQLQJA-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CNC3C=CC=CC2=3)N1C1CC1

Computed Properties

• Exact Mass: 256.07826757g/mol
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.5Ų

Additional information on 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 847783-66-8)

The compound 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 847783-66-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a cyclopropyl group, an indole moiety, and a 1,2,4-triazole-3-thiol scaffold, making it a versatile candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in triazole-based compounds, particularly those with indole substitutions, owing to their broad-spectrum biological activities. Researchers are actively exploring the antimicrobial, anti-inflammatory, and anticancer properties of such molecules. The presence of the thiol (-SH) group in this compound further enhances its reactivity, enabling potential interactions with biological targets such as enzymes and receptors.

The structural complexity of 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol makes it a subject of interest in medicinal chemistry and computational drug design. Advanced techniques like molecular docking and QSAR modeling are frequently employed to predict its binding affinity and optimize its pharmacological profile. Given the rising demand for novel small-molecule therapeutics, this compound is often discussed in the context of targeted drug delivery and precision medicine.

Another area of exploration for this compound is its potential role in neuroprotection and neurodegenerative disease research. The indole moiety is structurally similar to serotonin and melatonin, which are critical neurotransmitters. This similarity has led to hypotheses about its possible effects on central nervous system (CNS) disorders, including Alzheimer's disease and Parkinson's disease. Current studies focus on its ability to modulate oxidative stress and inflammation, two key factors in neurodegeneration.

From a synthetic chemistry perspective, the preparation of 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol involves multi-step reactions, often starting from indole-3-carboxaldehyde and cyclopropyl hydrazine. Researchers emphasize the importance of green chemistry principles to improve yield and reduce environmental impact. Solvent-free reactions and catalytic methods are increasingly adopted to align with sustainable chemistry trends.

In the context of drug repurposing, this compound has also been evaluated for its potential in treating metabolic disorders such as diabetes and obesity. Preliminary studies suggest that its triazole-thiol core may interact with metabolic enzymes, offering a new avenue for antidiabetic drug development. The integration of AI-driven drug discovery tools has accelerated the identification of its off-target effects and therapeutic potential.

Given the increasing public interest in natural products and bioactive compounds, 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol is often compared to plant-derived alkaloids with similar structures. Its synthetic accessibility and tunable properties make it a viable alternative to naturally occurring molecules, addressing challenges related to supply chain and scalability in drug manufacturing.

In summary, 4-cyclopropyl-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 847783-66-8) represents a promising scaffold in modern drug discovery. Its multifaceted applications—spanning antimicrobial, neuroprotective, and metabolic research—highlight its versatility. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized medicine.